Cas no 90039-63-7 (15-copaenyl acetate)

• Product Name: 15-copaenyl acetate
• CAS No: 90039-63-7
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 2063814
• PubChem ID: 14021304
• Update Time: 2024-10-26

15-copaenyl acetate Chemical and Physical Properties

Names and Identifiers

• 15-copaenyl acetate
• Ylangen-15-ylacetat
• Ylangenyl acetate
• Stereoisomer of [1-methyl-8-(1-methylethyl)tricyclo[4.4.0.02,7]dec-3-en-3-yl]methyl acetate (ACI)
• 90039-63-7
• AKOS040762591
• (1-Methyl-8-propan-2-yl-3-tricyclo[4.4.0.02,7]dec-3-enyl)methyl acetate

• Inchi： 1S/C17H26O2/c1-10(2)13-7-8-17(4)14-6-5-12(9-19-11(3)18)16(17)15(13)14/h5,10,13-16H,6-9H2,1-4H3
• InChI Key： OBDVJFXOTPVHBB-UHFFFAOYSA-N
• SMILES： O=C(C)OCC1C2C3(C(C2C(C(C)C)CC3)CC=1)C

Computed Properties

• Exact Mass: 262.193280068g/mol
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Oil

15-copaenyl acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids